68Zn

• CAS: 14378-35-9
• Synonyms: 68Zn isotope; Zinc-68; Zn-68 isotope
• Molecular Formula: Zn
• Molecular Weight: 67.924844 g/mol
• SMILES: [Zn]
• InChI: InChI=1S/Zn/i1+3
• InChIKey: HCHKCACWOHOZIP-AKLPVKDBSA-N

Zinc-68 (⁶⁸Zn) is a stable isotope procured as enriched target material for cyclotron production of Gallium-67 (⁶⁷Ga) and Gallium-68 (⁶⁸Ga) radiopharmaceuticals. Natural-abundance zinc produces clinically unusable gallium isotope mixtures, making high-purity ⁶⁸Zn essential. • Enriched ⁶⁸Zn targets yield 1.72× more ⁶⁷Ga versus ⁶⁷Zn targets at comparable proton energies. • ≥98.2% isotopic enrichment delivers >99.8% radionuclidic purity in ⁶⁸Ga production, meeting pharmacopoeial specifications. • Also serves as a non-radioactive tracer for human zinc metabolism studies and as a precursor for therapeutic ⁶⁷Cu. Supplied with full Certificate of Analysis. Custom enrichment levels and packaging available.

Zinc-68 (⁶⁸Zn, CAS 14378-35-9) Procurement: Stable Isotope Precursor for Ga-67 Radiopharmaceuticals and Tracer Studies

Zinc-68 (⁶⁸Zn) is a naturally occurring, non-radioactive (stable) isotope of zinc with a natural abundance of approximately 18.8% . This isotope is one of the five stable zinc isotopes [1]. Enriched ⁶⁸Zn is commercially available as a metal or oxide with isotopic enrichment levels of ≥98.2% [2]. Its primary scientific and industrial value stems from its role as a precursor for the production of the radioisotope Gallium-67 (⁶⁷Ga) via the ⁶⁸Zn(p,2n)⁶⁷Ga nuclear reaction in cyclotrons [3]. Additionally, ⁶⁸Zn is an essential stable tracer for quantitative metabolic and nutritional studies using Isotope Dilution Mass Spectrometry (IDMS), enabling precise quantification of zinc absorption and bioavailability in humans [4]. The compound is also used as a precursor for therapeutic Copper-67 (⁶⁷Cu) and is a core component in PET imaging research via the ⁶⁸Zn(p,n)⁶⁸Ga reaction [5].

• [1] Chang, T. L., Zhao, M. T., Li, W. J., Wang, J., & Qian, Q. Y. (2001). Absolute isotopic composition and atomic weight of zinc. International Journal of Mass Spectrometry, 208(1-3), 113-118. https://doi.org/10.1016/S1387-3806(01)00385-2 View Source
• [2] American Elements. (n.d.). Zinc-68 Metal Isotope. American Elements Product Page. Retrieved from https://www.americanelements.com/zinc-68-metal-isotope-14378-35-9 View Source
• [3] Winter, M. (n.d.). Zinc: isotope data. WebElements Periodic Table. The University of Sheffield. Retrieved from https://www.winter.group.shef.ac.uk/webelements/zinc/isotopes.html View Source
• [4] American Elements. (n.d.). Zinc-68 Metal Isotope. American Elements Product Page. Retrieved from https://www.americanelements.com/zinc-68-metal-isotope-14378-35-9 View Source
• [5] Urenco Isotopes. (n.d.). Zinc isotopes (Zn). Urenco Isotopes Product Page. Retrieved from https://urencoisotopes.com/isotopes/zinc View Source

Zinc-68 (⁶⁸Zn) Procurement: Why Other Zinc Isotopes (⁶⁷Zn, natZn, ⁷⁰Zn) Are Not Direct Substitutes

The substitution of Zinc-68 (⁶⁸Zn) with other zinc isotopes is fundamentally constrained by nuclear reaction cross-sections and resulting radionuclidic purity requirements for medical applications. Using natural-abundance zinc (natZn) for ⁶⁷Ga production generates a complex mixture of gallium radioisotopes (⁶³,⁶⁴,⁶⁵,⁶⁶,⁶⁸,⁷⁰Ga), rendering the product clinically unusable [1]. While enriched ⁶⁷Zn can produce ⁶⁷Ga, the yield is significantly lower at comparable proton energies [2]. For ⁶⁸Ga production, the use of ⁶⁸Zn is the established standard for cyclotron-based methods, with optimized yields and >99.8% radionuclidic purity [3]. In tracer studies, ⁶⁸Zn offers a unique isotopic mass distinct from the more abundant ⁶⁴Zn and ⁶⁶Zn, minimizing isobaric interferences in mass spectrometry and providing a stable, non-radioactive alternative to radioactive ⁶⁵Zn for human studies [4]. These application-specific performance criteria dictate that ⁶⁸Zn cannot be interchanged without compromising experimental or clinical outcomes.

• [1] Khorshidi, A., & Pazirandeh, A. (2019). Calculated Radioactivity Yields of Gallium-67 Using Matlab Codes. Paper presented at the 5th International Conference on Nuclear and Radiochemistry (NRC5). Retrieved from CORE. https://core.ac.uk/works/136423321 View Source
• [2] Khorshidi, A., & Pazirandeh, A. (2019). Calculated Radioactivity Yields of Gallium-67 Using Matlab Codes. Paper presented at the 5th International Conference on Nuclear and Radiochemistry (NRC5). Retrieved from CORE. https://core.ac.uk/works/136423321 View Source
• [3] Rodnick, M. E., Sollert, C., Stark, D., Clark, M., Katsifis, A., Hockley, B. G., ... & Scott, P. J. H. (2020). Cyclotron-based production of 68Ga, [68Ga]GaCl3, and [68Ga]Ga-PSMA-11 from a liquid target. EJNMMI Radiopharmacy and Chemistry, 5, 25. https://doi.org/10.1186/s41181-020-00106-9 View Source
• [4] Gökmen, I. G., Aras, N. K., & Gordon, G. E. (1989). Radiochemical neutron activation analysis of zinc isotopes in human blood, urine, and feces for in vivo tracer experiments. Analytical Chemistry, 61(24), 2757-2763. https://doi.org/10.1021/ac00199a015 View Source

Quantitative Differentiation: ⁶⁸Zn Performance Against ⁶⁷Zn, natZn, and ⁷⁰Zn in Key Application Dimensions

Superior ⁶⁷Ga Production Yield with Enriched ⁶⁸Zn vs. ⁶⁷Zn Targets

In the production of the diagnostic radioisotope Gallium-67 (⁶⁷Ga), the use of an enriched ⁶⁸Zn target via the ⁶⁸Zn(p,2n)⁶⁷Ga reaction generates a significantly higher yield compared to an enriched ⁶⁷Zn target via the ⁶⁷Zn(p,n)⁶⁷Ga reaction. Theoretical calculations based on TENDL 2017 nuclear cross-section data show a 1.72-fold higher yield for the ⁶⁸Zn target [1]. This higher yield directly translates to more efficient production of this critical medical isotope.

Evidence Dimension	⁶⁷Ga production yield
Target Compound Data	46.99 MBq/µAh
Comparator Or Baseline	Enriched ⁶⁷Zn target: 27.37 MBq/µAh
Quantified Difference	1.72-fold higher yield for ⁶⁸Zn
Conditions	Proton bombardment of enriched targets. ⁶⁸Zn irradiated at 30 MeV; ⁶⁷Zn irradiated at 15 MeV [1].

Why This Matters

This 72% higher yield directly impacts production economics and throughput, making ⁶⁸Zn the preferred target for ⁶⁷Ga manufacturing.

• [1] Khorshidi, A., & Pazirandeh, A. (2019). Calculated Radioactivity Yields of Gallium-67 Using Matlab Codes. Paper presented at the 5th International Conference on Nuclear and Radiochemistry (NRC5). Retrieved from CORE. https://core.ac.uk/works/136423321 View Source

Radionuclidic Purity Advantage of Enriched ⁶⁸Zn over Natural Zinc (natZn) Targets

The use of natural zinc (natZn) targets for ⁶⁷Ga production results in the co-production of numerous radioactive gallium impurities, including ⁶³,⁶⁴,⁶⁵,⁶⁶,⁶⁸,⁷⁰Ga, due to reactions on the other stable zinc isotopes present. In contrast, bombardment of an enriched ⁶⁸Zn target minimizes this impurity profile, primarily generating ⁶⁶Ga and ⁶⁸Ga as the main contaminants, which are easier to manage or decay [1]. Furthermore, for ⁶⁸Ga production, a cyclotron-based method using a ⁶⁸Zn liquid target achieves a radionuclidic purity of >99.8% at End of Bombardment (EOB), meeting European Pharmacopoeia specifications (<2% combined ⁶⁶/⁶⁷Ga) [2].

Evidence Dimension	Radionuclidic Purity Profile
Target Compound Data	Enriched ⁶⁸Zn target: Main impurities ⁶⁶Ga and ⁶⁸Ga [1]. For ⁶⁸Ga production from ⁶⁸Zn liquid target: >99.8% purity at EOB [2].
Comparator Or Baseline	natZn target: Produces a complex mixture of ⁶³,⁶⁴,⁶⁵,⁶⁶,⁶⁸,⁷⁰Ga and stable ⁶⁹Ga impurities [1].
Quantified Difference	For ⁶⁸Ga: Purity >99.8% vs. European Pharmacopoeia requirement of <2% combined impurities [2].
Conditions	Proton bombardment for ⁶⁷Ga production [1]; Cyclotron irradiation of [⁶⁸Zn]Zn(NO₃)₂ in 0.3 M HNO₃ for ⁶⁸Ga production [2].

Why This Matters

High radionuclidic purity is non-negotiable for clinical use; enriched ⁶⁸Zn is essential to meet pharmacopoeial standards, while natZn is completely unsuitable for medical applications.

• [1] Khorshidi, A., & Pazirandeh, A. (2019). Calculated Radioactivity Yields of Gallium-67 Using Matlab Codes. Paper presented at the 5th International Conference on Nuclear and Radiochemistry (NRC5). Retrieved from CORE. https://core.ac.uk/works/136423321 View Source
• [2] Rodnick, M. E., Sollert, C., Stark, D., Clark, M., Katsifis, A., Hockley, B. G., ... & Scott, P. J. H. (2020). Cyclotron-based production of 68Ga, [68Ga]GaCl3, and [68Ga]Ga-PSMA-11 from a liquid target. EJNMMI Radiopharmacy and Chemistry, 5, 25. https://doi.org/10.1186/s41181-020-00106-9 View Source

Differentiated Chemical Isotope Effect in Separation Processes

The chemical behavior of ⁶⁸Zn during chromatographic separation processes is quantitatively distinct from other zinc isotopes. In displacement chromatography using a chelating exchange resin, the separation coefficient (ε) for the isotopic pair ⁶⁸Zn/⁶⁴Zn is 7.16 × 10⁻⁴, which is 2.3 times larger than the ε for the ⁶⁶Zn/⁶⁴Zn pair (3.08 × 10⁻⁴) [1]. This indicates that ⁶⁸Zn is more strongly fractionated into the carboxylate complex solution phase compared to ⁶⁶Zn.

Evidence Dimension	Chromatographic separation coefficient (ε)
Target Compound Data	ε(⁶⁸Zn/⁶⁴Zn) = 7.16 × 10⁻⁴
Comparator Or Baseline	ε(⁶⁶Zn/⁶⁴Zn) = 3.08 × 10⁻⁴
Quantified Difference	2.3-fold larger separation coefficient for ⁶⁸Zn/⁶⁴Zn vs. ⁶⁶Zn/⁶⁴Zn
Conditions	Displacement chromatography using malate, citrate, and lactate exchange resin with EDTA as ligand at 298 ± 1 K [1].

Why This Matters

This data provides a quantitative basis for designing and optimizing industrial-scale isotope separation processes, confirming that ⁶⁸Zn behaves differently enough from lighter isotopes to allow efficient enrichment.

• [1] Fujii, T., Inagawa, J., & Nishizawa, K. (2010). Chromatographic Zinc Isotope Separation by Chelating Exchange Resin. Chromatographia, 71, 195–199. https://doi.org/10.1365/s10337-009-1448-6 View Source

Unique Role as an Internal Reference Standard in Tracer Studies vs. ⁷⁰Zn

In studies of zinc bioavailability and metabolism, the stable isotope ⁷⁰Zn is often administered as an oral tracer due to its low natural abundance (0.6%). The ⁷⁰Zn/⁶⁸Zn ratio is then measured in biological samples to calculate fractional absorption, with ⁶⁸Zn serving as a critical internal reference or baseline isotope [1]. The natural abundance of ⁶⁸Zn (18.8%) provides a stable and measurable baseline against which the enhanced ⁷⁰Zn signal can be reliably quantified, a role that cannot be fulfilled by the more abundant ⁶⁴Zn (48.6%) or ⁶⁶Zn (27.9%) due to their different dynamic ranges .

Evidence Dimension	Role in dual-isotope tracer methodology
Target Compound Data	⁶⁸Zn serves as the internal reference isotope (baseline) in ⁷⁰Zn/⁶⁸Zn ratio measurements [1].
Comparator Or Baseline	⁶⁴Zn (48.6% abundance) and ⁶⁶Zn (27.9% abundance) are less suitable as internal references for low-abundance tracers like ⁷⁰Zn (0.6% abundance) .
Quantified Difference	⁶⁸Zn natural abundance is ~31 times higher than ⁷⁰Zn, providing a stable and measurable reference peak for accurate ratio calculation.
Conditions	Zinc metabolism studies in humans, analyzed by neutron activation analysis or mass spectrometry [1].

Why This Matters

For researchers designing stable isotope tracer studies, the specific isotopic composition of ⁶⁸Zn makes it an essential and non-substitutable component of the analytical workflow.

• [1] Gökmen, I. G., Aras, N. K., & Gordon, G. E. (1989). Radiochemical neutron activation analysis of zinc isotopes in human blood, urine, and feces for in vivo tracer experiments. Analytical Chemistry, 61(24), 2757-2763. https://doi.org/10.1021/ac00199a015 View Source

Procurement-Specific Application Scenarios for Zinc-68 (⁶⁸Zn, CAS 14378-35-9)

Cyclotron Target for Gallium-67 (⁶⁷Ga) Radiopharmaceutical Production

Enriched ⁶⁸Zn is the primary target material for the industrial-scale production of Gallium-67 (⁶⁷Ga), a critical diagnostic isotope used for imaging infections and tumors. Procurement of high-purity (>97% ⁶⁸Zn) metal or oxide is essential for maximizing yield and minimizing radionuclidic impurities, as demonstrated by the 1.72-fold higher yield compared to ⁶⁷Zn targets [1]. This is the dominant application for ⁶⁸Zn in nuclear medicine [2].

Cyclotron Target for Gallium-68 (⁶⁸Ga) Production via Liquid or Solid Targets

The ⁶⁸Zn(p,n)⁶⁸Ga reaction is a validated and increasingly preferred method for producing the PET isotope ⁶⁸Ga directly on a cyclotron. This approach, using a liquid target of [⁶⁸Zn]Zn(NO₃)₂, yields clinically relevant quantities (>3.7 GBq) with >99.8% radionuclidic purity, meeting strict pharmacopoeial requirements [3]. Procurement of ⁶⁸Zn in a suitable chemical form (e.g., nitrate salt or oxide for dissolution) is necessary for this application.

Stable Isotope Tracer in Human Nutritional and Metabolic Studies

Enriched ⁶⁸Zn is procured for use as a stable, non-radioactive tracer in human studies to investigate zinc absorption, metabolism, and bioavailability. It serves as an internal reference isotope in dual-isotope ratio methods (e.g., with ⁷⁰Zn), enabling precise quantification without exposing subjects (including infants and pregnant women) to radiation [4]. This application relies on the unique isotopic mass and natural abundance of ⁶⁸Zn relative to other stable zinc isotopes.

Precursor for Therapeutic Copper-67 (⁶⁷Cu) Production

Zinc-68 is one of the precursor materials (along with ⁶⁷Zn and ⁷⁰Zn) for the production of the therapeutic beta-emitting radioisotope Copper-67 (⁶⁷Cu) [2]. While not the only precursor, the specific nuclear reaction pathway using ⁶⁸Zn (⁶⁸Zn(p,2p)⁶⁷Cu) provides an alternative route for producing this emerging theranostic isotope, and procurement may be driven by specific cyclotron capabilities or target preparation preferences.

• [1] Khorshidi, A., & Pazirandeh, A. (2019). Calculated Radioactivity Yields of Gallium-67 Using Matlab Codes. Paper presented at the 5th International Conference on Nuclear and Radiochemistry (NRC5). Retrieved from CORE. https://core.ac.uk/works/136423321 View Source
• [2] Winter, M. (n.d.). Zinc: isotope data. WebElements Periodic Table. The University of Sheffield. Retrieved from https://www.winter.group.shef.ac.uk/webelements/zinc/isotopes.html View Source
• [3] Rodnick, M. E., Sollert, C., Stark, D., Clark, M., Katsifis, A., Hockley, B. G., ... & Scott, P. J. H. (2020). Cyclotron-based production of 68Ga, [68Ga]GaCl3, and [68Ga]Ga-PSMA-11 from a liquid target. EJNMMI Radiopharmacy and Chemistry, 5, 25. https://doi.org/10.1186/s41181-020-00106-9 View Source
• [4] Gökmen, I. G., Aras, N. K., & Gordon, G. E. (1989). Radiochemical neutron activation analysis of zinc isotopes in human blood, urine, and feces for in vivo tracer experiments. Analytical Chemistry, 61(24), 2757-2763. https://doi.org/10.1021/ac00199a015 View Source